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Cyclic ketones
Cyclic ketones, also known as lactones, are a class of organic compounds that feature a ketone functional group (a carbonyl group, C=O) in a ring structure. They play crucial roles in natural products and pharmaceuticals due to their unique chemical properties and structural diversity. The most common type of cyclic ketones is gamma-lactones, which have the general formula (R)-CH(R1)CH(O)-CH2-CH(R2), where R, R1, and R2 can be a variety of substituents including aliphatic or aromatic groups.
Cyclic ketones exhibit various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. Their ring structure provides them with certain stability and structural rigidity, which can influence their binding modes to biological targets. In organic synthesis, cyclic ketones are often used as key intermediates for the construction of complex natural products or drug molecules.
The unique chemistry of cyclic ketones makes them valuable in both academia and industry, offering opportunities for innovation in areas such as medicinal chemistry, polymer science, and materials research.
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Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
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Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
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Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
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(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
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Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...
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(1R,3S)-Camphoric Acid Cas No: 124-83-4 -
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